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Compound of Interest

Compound Name: Ganoderenic acid C

Cat. No.: B15596666 Get Quote

Disclaimer: As of the latest literature review, specific data on the cytotoxicity of Ganoderenic
Acid C on H460 cancer cells is not readily available. This technical guide, therefore, presents a

comprehensive overview of the cytotoxic effects of other well-researched ganoderic acids,

namely Ganoderic Acid A, Ganoderic Acid DM, and Ganoderic Acid T, on H460 and other non-

small cell lung cancer (NSCLC) cell lines. This information serves as a valuable proxy for

understanding the potential anti-cancer mechanisms of the broader ganoderic acid family.

Introduction
Ganoderic acids, a class of highly oxygenated lanostane-type triterpenoids isolated from the

medicinal mushroom Ganoderma lucidum, have garnered significant attention for their potential

as anti-cancer agents.[1] These compounds have been shown to exhibit cytotoxic effects

against a variety of cancer cell lines, including those of lung cancer.[2] This guide focuses on

the cytotoxic properties of specific ganoderic acids on the H460 human non-small cell lung

cancer cell line, exploring the underlying molecular mechanisms and providing detailed

experimental protocols for their investigation.

Quantitative Cytotoxicity Data
The cytotoxic effects of various ganoderic acids on H460 and other NSCLC cells have been

quantified in several studies. The half-maximal inhibitory concentration (IC50), a measure of

the potency of a substance in inhibiting a specific biological or biochemical function, is a key

metric.
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Ganoderic
Acid

Cell Line Assay
Incubation
Time (h)

IC50 (µM) Reference

Ganoderic

Acid A
H460 MTT Assay 48

Not specified,

but shown to

inhibit

proliferation

at 10, 20, and

50 µM

[3]

Ganoderic

Acid DM
NCI-H460 Not Specified Not Specified

Not

Specified, but

shown to

induce

apoptosis

[4]

Ganoderic

Acid T
95-D (Lung) Not Specified Not Specified

Not

Specified, but

shown to

induce

apoptosis

[5]

Signaling Pathways in Ganoderic Acid-Induced
Cytotoxicity
Ganoderic acids exert their cytotoxic effects through the modulation of several key signaling

pathways involved in cell proliferation, apoptosis, and autophagy.

PI3K/Akt/mTOR Pathway
Ganoderic Acid DM has been shown to induce autophagic apoptosis in NCI-H460 cells by

inhibiting the PI3K/Akt/mTOR signaling pathway.[4][6] This pathway is a crucial regulator of cell

growth, proliferation, and survival. Inhibition of this pathway by Ganoderic Acid DM leads to the

induction of autophagy and apoptosis.[4]
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PI3K/Akt/mTOR signaling pathway inhibition by Ganoderic Acid DM.

Apoptosis Pathway
Ganoderic acids, including DM and T, are known to induce apoptosis in lung cancer cells.[4][5]

This process is characterized by a series of morphological and biochemical changes, including

cell shrinkage, chromatin condensation, and the activation of caspases. Ganoderic Acid DM

treatment in NCI-H460 cells leads to a decrease in the anti-apoptotic protein Bcl-2 and an

increase in the pro-apoptotic protein Bax, as well as cleaved caspase-3 and cleaved PARP.[4]

Ganoderic Acid T induces mitochondria-mediated apoptosis in lung cancer cells, involving the

release of cytochrome c.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cytotoxicity of Ganoderic Acids on H460 Cancer Cells:
A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15596666#cytotoxicity-of-ganoderenic-acid-c-on-
h460-cancer-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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